Cas no 1805886-45-6 (6-Bromo-2,5-diamino-1H-benzimidazole)

• Product Name: 6-Bromo-2,5-diamino-1H-benzimidazole
• CAS No: 1805886-45-6
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• CID: 4824730
• Update Time: 2023-08-19

6-Bromo-2,5-diamino-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,5-diamino-1H-benzimidazole

• Inchi： 1S/C7H7BrN4/c8-3-1-5-6(2-4(3)9)12-7(10)11-5/h1-2H,9H2,(H3,10,11,12)
• InChI Key： RPTAGQMWWOBTTQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(N)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.1
• Topological Polar Surface Area: 80.7